Cas no 1502161-33-2 (N-(furan-2-yl)methyl-5,6,7,8-tetrahydroquinazolin-4-amine)

• Product Name: N-(furan-2-yl)methyl-5,6,7,8-tetrahydroquinazolin-4-amine
• CAS No: 1502161-33-2
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5915873
• PubChem ID: 80128716
• Update Time: 2025-06-08

N-(furan-2-yl)methyl-5,6,7,8-tetrahydroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-5,6,7,8-tetrahydroquinazolin-4-amine
• CHEMBL4951194
• N-[(furan-2-yl)methyl]-5,6,7,8-tetrahydroquinazolin-4-amine
• 1502161-33-2
• F1905-0192
• AKOS018690098
• N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine

• Inchi： 1S/C13H15N3O/c1-2-6-12-11(5-1)13(16-9-15-12)14-8-10-4-3-7-17-10/h3-4,7,9H,1-2,5-6,8H2,(H,14,15,16)
• InChI Key： ZLSMJGCYXGTTGQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=C2C(CCCC2)=NC=N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(furan-2-yl)methyl-5,6,7,8-tetrahydroquinazolin-4-amine

Introduction to N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine (CAS No: 1502161-33-2)

N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1502161-33-2, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural framework of this molecule combines a furan ring with a tetrahydroquinazoline core, which is a motif frequently explored in the synthesis of bioactive molecules.

The furan moiety in N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine contributes to its distinctive chemical behavior. Furan derivatives are known for their ability to participate in various organic reactions, including nucleophilic substitution and cyclization processes. This feature makes the compound a valuable intermediate in synthetic chemistry. Additionally, the tetrahydroquinazoline scaffold is a well-documented pharmacophore in drug discovery, particularly for its role in modulating biological pathways associated with neurological and cardiovascular diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a furan ring and a tetrahydroquinazoline core in N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine positions it as a promising candidate for further investigation. Studies have demonstrated that such structural motifs can exhibit significant pharmacological activity by interacting with specific biological targets.

In particular, the tetrahydroquinazoline scaffold has been extensively studied for its potential in treating conditions such as hypertension and inflammation. The presence of the furan ring enhances the molecule's ability to cross biological membranes, improving its bioavailability. This dual functionality makes N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine a compelling subject for research in drug design.

The synthesis of N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the tetrahydroquinazoline core through cyclization reactions. Subsequent steps involve functional group transformations to introduce the furan moiety and the methyl group at the appropriate positions.

One of the key challenges in synthesizing this compound is controlling regioselectivity during functionalization. The presence of multiple reactive sites on the tetrahydroquinazoline ring necessitates precise reaction conditions to achieve the desired product. Advanced techniques such as transition metal catalysis and directed ortho-metalation have been employed to enhance selectivity and efficiency.

Evaluation of N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine has been conducted through various spectroscopic and analytical methods. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structural integrity of the compound. Additionally, mass spectrometry has provided insights into its molecular weight and fragmentation patterns.

The pharmacological profile of N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine has been preliminarily assessed using in vitro assays. These studies have revealed potential activity against enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may inhibit enzymes associated with inflammation and oxidative stress.

Further research is ongoing to explore the therapeutic potential of N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-amine. In vivo studies are being planned to evaluate its efficacy and safety profile in animal models. These experiments will provide critical insights into its potential as a lead compound for drug development.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable building block for synthesizing more complex derivatives with enhanced biological activity. The structural features of N-(furan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-am ine offer opportunities for modulating various biological targets through structural modifications.

In conclusion，N-(furan - 2 - yl strong >methyl ) - 5 , 6 , 7 , 8 - tetr a hydroqu i naz olin - 4 - am ine ( CAS No: < strong >1502161 - 33 - 2 strong >) is a promi s ing compo und with unique structural and functional properties . Its combi nation o f a furan ring and a tet ra hydroqu i naz oline core mak es it a valuable candidate for further investigation i n pharma ceutical research . With ongoing studies exploring its pharma cological pot ential , this com pound holds promise f or deve lop ing no ve thera peu tic agents . p >